![molecular formula C13H16BrNO3S B3054179 2-Bromo-1-[4-(piperidin-1-ylsulfonyl)phenyl]ethanone CAS No. 58722-39-7](/img/structure/B3054179.png)
2-Bromo-1-[4-(piperidin-1-ylsulfonyl)phenyl]ethanone
Overview
Description
2-Bromo-1-[4-(piperidin-1-ylsulfonyl)phenyl]ethanone is a chemical compound with the molecular formula C13H16BrNO3S and a molecular weight of 346.24 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C13H16BrNO3S . The InChI code for this compound is 1S/C13H16BrNO3S/c14-10-13(16)11-4-6-12(7-5-11)19(17,18)15-8-2-1-3-9-15/h4-7H,1-3,8-10H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 346.24 , a density of 1.367g/cm3 , a boiling point of 400.22ºC at 760 mmHg , and a melting point of 81-86ºC .Scientific Research Applications
1. Hydrogen-Bonding Patterns
Research by Balderson et al. (2007) explored the hydrogen-bonding patterns in enaminones, including compounds structurally related to 2-Bromo-1-[4-(piperidin-1-ylsulfonyl)phenyl]ethanone. This study revealed bifurcated intra- and intermolecular hydrogen bonding in these compounds, which impacts their crystal structures. This is significant in understanding the solid-state chemistry of these substances (Balderson, Fernandes, Michael, & Perry, 2007).
2. Antibacterial Activity
Merugu, Ramesh, and Sreenivasulu (2010) conducted research on the synthesis of derivatives of 1-(4-(piperidin-1-yl) phenyl) ethanone, a compound similar to this compound. Their work included examining the antibacterial activity of these derivatives, highlighting the potential medicinal applications of these chemical structures (Merugu, Ramesh, & Sreenivasulu, 2010).
3. Anticancer Activity
Bashandy et al. (2011) investigated novel sulfones starting with 1-[4-(piperidin-1-ylsulfonyl)phenyl]-ethanone, assessing their potential anticancer activity. Their study involved evaluating these compounds against the breast cancer cell line MCF7, providing insights into the potential therapeutic uses of these chemical structures in oncology (Bashandy, Al-Said, Al-Qasoumi, & Ghorab, 2011).
4. Synthesis and Crystal Structure
Dong, Liu, and Chen (2012) focused on the synthesis of novel isoxazoline derivatives starting from 2-bromo-1-phenylethanone, related to this compound. Their work emphasizes the importance of these compounds in developing new chemical structures with potential applications in various fields of chemistry (Dong, Liu, & Chen, 2012).
5. Enzyme Inhibition
Asif et al. (2022) synthesized azinane triazole-based derivatives and evaluated their enzyme inhibition properties, relevant to Alzheimer’s disease and diabetes mellitus treatment. Their research provides insights into the biochemical applications of compounds structurally similar to this compound (Asif, Kamal, Rehman, Rasool, & Akash, 2022).
Safety and Hazards
2-Bromo-1-[4-(piperidin-1-ylsulfonyl)phenyl]ethanone is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is recommended to wash the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, it is recommended to wash the eyes with copious amounts of water for at least 15 minutes . In case of inhalation, it is recommended to move to fresh air . In case of ingestion, it is recommended to wash out the mouth with copious amounts of water for at least 15 minutes .
Properties
IUPAC Name |
2-bromo-1-(4-piperidin-1-ylsulfonylphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BrNO3S/c14-10-13(16)11-4-6-12(7-5-11)19(17,18)15-8-2-1-3-9-15/h4-7H,1-3,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGASFYUIEFYFCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BrNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70368907 |
Source
|
| Record name | 2-Bromo-1-[4-(piperidine-1-sulfonyl)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70368907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58722-39-7 |
Source
|
| Record name | 2-Bromo-1-[4-(piperidine-1-sulfonyl)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70368907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-1-[4-(piperidine-1-sulfonyl)phenyl]ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
